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Compound of Interest

Compound Name:
1-Methyl-1H-imidazol-5-yl

isocyanate

Cat. No.: B1318873 Get Quote

Technical Data Sheet: 1-Methyl-1H-imidazol-5-yl
isocyanate
This document provides core technical data for 1-Methyl-1H-imidazol-5-yl isocyanate,

intended for researchers, scientists, and drug development professionals. The information is

compiled from chemical databases and supplier specifications.

Core Chemical Properties
The fundamental molecular properties of 1-Methyl-1H-imidazol-5-yl isocyanate have been

determined and are summarized below. This data is essential for stoichiometric calculations,

analytical characterization, and experimental design.

Property Value Reference

Molecular Formula C5H5N3O [1][2]

Molecular Weight 123.115 g/mol [2]

IUPAC Name
1-methyl-1H-imidazol-5-yl

isocyanate
[2]

CAS Number 499770-99-9 [1][2][3]
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Experimental Protocols & Signaling Pathways
Detailed, peer-reviewed experimental protocols and established signaling pathways involving

1-Methyl-1H-imidazol-5-yl isocyanate are not readily available in the public domain. The

primary application of this compound appears to be as a chemical intermediate. Researchers

planning to use this compound should develop specific protocols based on the intended

application, drawing upon general principles of handling isocyanates and imidazole derivatives.

Standard safety precautions for reactive isocyanates should be strictly followed.

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound and its core molecular

identifiers.
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Caption: Core properties of 1-Methyl-1H-imidazol-5-yl isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Methyl-1H-imidazol-5-yl isocyanate molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318873#1-methyl-1h-imidazol-5-yl-isocyanate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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